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Compound of Interest

Compound Name:

4-

Carboxybutyl(triphenyl)phosphoni

um;bromide

Cat. No.: B142228 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Wittig reaction is a powerful and widely used method in organic synthesis for

the formation of carbon-carbon double bonds (alkenes) from carbonyl compounds (aldehydes

or ketones).[1][2][3] This reaction is particularly valuable for its high degree of regioselectivity in

placing the double bond. The key reagent is a phosphorus ylide, which is typically prepared in

situ from a phosphonium salt.[1][2] (4-Carboxybutyl)triphenylphosphonium bromide is a

common Wittig reagent used to introduce a five-carbon chain terminating in a carboxylic acid.

This functionality is a crucial structural motif in many biologically active molecules, most notably

in the synthesis of the α-side-chain of prostaglandins and their analogues, which are important

targets in drug development.[4][5][6]

Physicochemical Properties:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b142228?utm_src=pdf-interest
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://www.masterorganicchemistry.com/2018/02/06/wittig-reaction/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Wittig_Reaction
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://www.benchchem.com/pdf/Application_of_5_Bromopentanal_in_the_Synthesis_of_Prostaglandin_Side_Chains.pdf
https://www.semanticscholar.org/paper/Synthesis-and-biological-activity-of-modified-Schaaf-Hess/3ad27a634aee39e80e6a88cd74dcea8a370b4c63
https://www.ingentaconnect.com/contentone/ben/coc/2005/00000009/00000005/art00002?crawler=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 17814-85-6[7]

Molecular Formula C₂₃H₂₄BrO₂P[8]

Molecular Weight 443.31 g/mol [7]

Appearance White to off-white powder[7][9]

Melting Point 204-207 °C (lit.)[7][10][11]

Solubility
Soluble in water, alcohols, and polar organic

solvents[9]

Experimental Protocols & Methodologies
This section details the protocols for the synthesis of the phosphonium salt and its subsequent

use in the Wittig reaction, with a specific example relevant to prostaglandin synthesis.

Protocol 1: Synthesis of (4-
Carboxybutyl)triphenylphosphonium bromide
This protocol describes the synthesis of the Wittig salt from 5-bromovaleric acid.

Workflow for Phosphonium Salt Synthesis:

5-Bromovaleric Acid
+ Triphenylphosphine

Reflux in Toluene
(e.g., 48h) Cool and Concentrate Crystallization

(e.g., from Benzene)
(4-Carboxybutyl)triphenylphosphonium

bromide (Product)

Phosphonium Salt
in Anhydrous THF

Add Strong Base
(e.g., K-tert-butoxide)

at 0°C

Phosphorus Ylide
(Red-Orange Solution)

Add Aldehyde/Ketone
(e.g., Lactol)

at low temp (-15 to -5°C)

Wittig
Reaction Reaction Stirring

(Several hours to overnight)

Work-up:
1. Quench (H₂O)
2. Acidify (HCl)

3. Extract (EtOAc)

Alkene Product
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Wittig Reaction Mechanism

Ylide
(Nucleophile)

Betaine Intermediate

+

Aldehyde/Ketone
(Electrophile)

Oxaphosphetane
(4-membered ring)

Ring Closure

Alkene Product

Decomposition

Triphenylphosphine
Oxide (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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